molecular formula C11H15BrO3S B8710219 2,2-Dimethylpropyl 3-bromobenzene-1-sulfonate CAS No. 188062-33-1

2,2-Dimethylpropyl 3-bromobenzene-1-sulfonate

Cat. No. B8710219
CAS RN: 188062-33-1
M. Wt: 307.21 g/mol
InChI Key: VHQOAOCBRZZNBS-UHFFFAOYSA-N
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Description

2,2-Dimethylpropyl 3-bromobenzene-1-sulfonate is a useful research compound. Its molecular formula is C11H15BrO3S and its molecular weight is 307.21 g/mol. The purity is usually 95%.
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properties

CAS RN

188062-33-1

Product Name

2,2-Dimethylpropyl 3-bromobenzene-1-sulfonate

Molecular Formula

C11H15BrO3S

Molecular Weight

307.21 g/mol

IUPAC Name

2,2-dimethylpropyl 3-bromobenzenesulfonate

InChI

InChI=1S/C11H15BrO3S/c1-11(2,3)8-15-16(13,14)10-6-4-5-9(12)7-10/h4-7H,8H2,1-3H3

InChI Key

VHQOAOCBRZZNBS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)COS(=O)(=O)C1=CC(=CC=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under cooling in an ice bath, 2,2-dimethyl-1-propanol (1.55 g) was added to a chloroform (20 mL) solution that contained 3-bromobenzenesulfonyl chloride (3.00 g) and pyridine (1.86 g), and the obtained solution was then stirred at a room temperature for 60 hours. Thereafter, water and a saturated sodium hydrogencarbonate aqueous solution were added to the reaction solution, and the obtained mixture was then extracted with chloroform. The organic layer was washed with a saturated saline, and was then dried over anhydrous sodium sulfate, followed by vacuum concentration. The obtained solid was washed with n-hexane, so as to obtain the title compound (3.90 g) in the form of a colorless solid.
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